Cas no 2411337-82-9 ((2E)-N-[(5-chloro-8-hydroxyquinolin-7-yl)methyl]-4-(dimethylamino)but-2-enamide)

• Product Name: (2E)-N-[(5-chloro-8-hydroxyquinolin-7-yl)methyl]-4-(dimethylamino)but-2-enamide
• CAS No: 2411337-82-9
• MF: C₁₆H₁₈ClN₃O₂
• MW: 319.786022663116
• CID: 5358773
• PubChem ID: 146098242
• Update Time: 2025-07-29

(2E)-N-[(5-chloro-8-hydroxyquinolin-7-yl)methyl]-4-(dimethylamino)but-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952175005
• (2E)-N-[(5-chloro-8-hydroxyquinolin-7-yl)methyl]-4-(dimethylamino)but-2-enamide
• (E)-N-[(5-Chloro-8-hydroxyquinolin-7-yl)methyl]-4-(dimethylamino)but-2-enamide

• Inchi： 1S/C16H18ClN3O2/c1-20(2)8-4-6-14(21)19-10-11-9-13(17)12-5-3-7-18-15(12)16(11)22/h3-7,9,22H,8,10H2,1-2H3,(H,19,21)/b6-4+
• InChI Key： HGYRZCDRUYVUPC-GQCTYLIASA-N
• SMILES： ClC1=CC(=C(C2C1=CC=CN=2)O)CNC(/C=C/CN(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 403
• XLogP3: 2.4
• Topological Polar Surface Area: 65.5

Additional information on (2E)-N-[(5-chloro-8-hydroxyquinolin-7-yl)methyl]-4-(dimethylamino)but-2-enamide

Compound CAS No. 2411337-82-9: (2E)-N-[(5-chloro-8-hydroxyquinolin-7-yl)methyl]-4-(dimethylamino)but-2-enamide

The compound CAS No. 2411337-82-9, also known as (2E)-N-[(5-chloro-8-hydroxyquinolin-7-yl)methyl]-4-(dimethylamino)but-2-enamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a quinoline derivative with an enamide group, making it a promising candidate for research in fields such as drug discovery, materials science, and catalysis.

Recent studies have highlighted the importance of quinoline derivatives in medicinal chemistry due to their diverse biological activities. The presence of the 5-chloro substituent on the quinoline ring enhances the compound's stability and bioavailability, while the 8-hydroxy group introduces hydrophilic properties that can improve its solubility in aqueous environments. These features make this compound particularly suitable for applications in drug delivery systems and targeted therapies.

The enamide group in this compound plays a crucial role in its reactivity and functionality. The (E)-configuration of the double bond ensures a specific stereochemistry that can influence the molecule's interaction with biological targets. Additionally, the dimethylamino substituent on the butenamide chain contributes to the compound's ability to act as a ligand in metalloenzyme inhibition studies. Recent research has demonstrated that such substituents can significantly enhance the molecule's binding affinity to specific protein targets, making it a valuable tool in enzyme kinetics and drug design.

One of the most exciting developments involving this compound is its application in catalytic processes. The combination of the quinoline moiety and the enamide group creates a versatile platform for catalytic activity. For instance, studies have shown that this compound can act as a catalyst in organic synthesis reactions, such as aldol additions and Michael additions, due to its ability to stabilize transition states through hydrogen bonding and π-interactions.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution, condensation reactions, and stereochemical control. The use of advanced techniques such as microwave-assisted synthesis has significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

From an environmental standpoint, this compound has been shown to exhibit low toxicity towards non-target organisms, which aligns with current trends towards sustainable chemistry. Its degradation pathways have been studied extensively, revealing that it undergoes rapid hydrolysis under alkaline conditions, further reducing its environmental impact.

In conclusion, CAS No. 2411337-82-9, or (2E)-N-[(5-chloro-8-hydroxyquinolin-7-yl)methyl]-4-(dimethylamino)but-2-enamide, represents a cutting-edge molecule with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and catalysis, positions it as a key player in future scientific innovations.